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These application notes provide a comprehensive guide to the strategic placement of hand-
applied codlemone dispensers for effective mating disruption of the codling moth (Cydia
pomonella). The following protocols and data summaries are intended to facilitate the design
and implementation of robust pest management strategies and research experiments.

Introduction to Codlemone-Based Mating Disruption

Codling moth mating disruption is a key integrated pest management (IPM) tactic that utilizes
synthetic codling moth sex pheromone, codlemone, to permeate the orchard environment.
This saturation of the air with pheromone makes it difficult for male moths to locate and mate
with females, thereby reducing the overall pest population and subsequent fruit damage.[1] The
efficacy of this method is highly dependent on the proper placement and density of the
pheromone dispensers. Hand-applied dispensers are a common formulation where individual
units are manually placed throughout the orchard.[2]

Principles of Optimal Dispenser Placement

The primary goal of dispenser placement is to achieve a uniform and sufficiently high
concentration of codlemone throughout the orchard canopy, particularly where codling moth
activity is greatest. Several factors influence the optimal placement strategy.
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e Dispenser Height: Male and unmated female codling moths are most active in the upper
portion of the tree canopy.[3] Therefore, placing dispensers in the upper third of the canopy
is critical for maximizing their effectiveness.[1][4][5][6] Research has indicated that traps
placed at a height of 4 meters capture more male moths than those at 2 meters.[7] Some
studies suggest that placing dispensers at two different heights (e.g., 2m and 4m) can lead to
the lowest rates of female mating.[7][8]

o Dispenser Density: The number of dispensers per unit area directly impacts the
concentration of pheromone in the orchard. For hand-applied dispensers, a density of 200 to
400 dispensers per acre is generally recommended.[2][6][9][10] Higher densities, up to the
maximum label rate (typically 400 dispensers per acre), are associated with greater efficacy,
especially in orchards with higher pest pressure.[2][9]

« Uniform Distribution: To ensure even pheromone distribution, dispensers should be placed
singly and spread uniformly throughout the orchard.[4] Avoid clustering dispensers in a few
locations. A common strategy is to place dispensers in every other tree in every row to
achieve an even pattern.[5]

o Timing of Application: The timing of dispenser placement is crucial for disrupting the mating
of the overwintering generation of moths. Dispensers should be deployed at or just before
the first sustained male moth flight, an event known as "biofix".[4][5] This is typically
determined by using pheromone traps.

Quantitative Data on Dispenser Placement and
Efficacy

The following tables summarize key quantitative data from various studies on hand-applied
codlemone dispenser placement.

Table 1: Recommended Dispenser Placement Parameters
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Parameter Recommendation Rationale Source(s)
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] Upper third of the tree
Placement Height area of greatest [L1[31[41[5]16]
canopy . -
codling moth activity.
May provide more
Placement at both 2m  uniform pheromone 78]
and 4m distribution and lower
mating rates.
To achieve a sufficient
) ] 200-400 dispensers pheromone
Dispenser Density [2][6][9][10]

per acre

concentration for

mating disruption.

400 dispensers per

Often cited as the

most effective rate,

[3]09]

acre especially in high-
pressure situations.
Ensures uniform
Single, evenly spaced heromone coverage
Distribution ) J ysp P g [415]
dispensers throughout the
orchard.
To disrupt the mating
o At or shortly before ] )
Timing of the first generation [415]

biofix (first male flight)

of moths.

Table 2: Impact of Dispenser Height on Mating Disruption Efficacy
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Dispenser Placement

. Female Mating Rate (%) Source(s)
Height
Both dispensers at 4m 32 [718]
Both dispensers at 2m 38 [718]
One dispenser at 2m and one
28 [71(8]
at4m
No disruption (control) 46 [718]

Experimental Protocols

The following are detailed methodologies for key experiments related to the placement of hand-
applied codlemone dispensers.

Protocol 1: Determining the Optimal Dispenser Height

Objective: To evaluate the effect of different dispenser heights on codling moth mating
disruption efficacy.

Materials:

Hand-applied codlemone dispensers

Pheromone traps with high-load (10 mg) lures

Tethered virgin female codling moths

Apple or pear orchard of at least 10 acres[4][6]

Marking flags

Methodology:

e Orchard Setup:

o Select a contiguous orchard block of at least 10 acres.
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o Establish multiple treatment plots, each at least 2 acres, with a buffer zone of at least 50
meters between plots.

o Randomly assign one of the following treatments to each plot:

Treatment A: Dispensers placed at 2 meters high in the canopy.

Treatment B: Dispensers placed at 4 meters high in the canopy.

Treatment C: Dispensers placed at both 2 and 4 meters high in the canopy (half the
dispensers at each height).

Control: No dispensers.

Dispenser Application:

o At the beginning of the codling moth flight season (at or just before biofix), apply the
dispensers according to the assigned treatment at a rate of 400 dispensers per acre.

o Use a consistent, uniform distribution pattern in all plots.
Efficacy Monitoring:
o Pheromone Traps:

» Place pheromone traps with high-load lures in the center of each plot at both 2m and
4m heights.

» Check traps weekly, record the number of male moths captured, and replace sticky
liners as needed.

o Tethered Female Moths:

» |n the center of each plot, place tethered virgin female moths at both 2m and 4m
heights.

= After a set period (e.g., 48 hours), retrieve the females and dissect them to determine
their mating status (presence of spermatophores).
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o Data Analysis:

o Compare the mean number of moths captured per trap per week across the different
treatments and heights.

o Calculate the percentage of mated females for each treatment and height.

o Use appropriate statistical tests (e.g., ANOVA) to determine significant differences
between treatments.

Protocol 2: Evaluating the Effect of Dispenser Density

Objective: To determine the optimal density of hand-applied codlemone dispensers for
effective mating disruption.

Materials:

Hand-applied codlemone dispensers

Pheromone traps with standard (1 mg) and high-load (10 mg) lures

Fruit damage assessment tools (e.g., visual inspection guides)

Apple or pear orchard of at least 20 acres
Methodology:
e Orchard Setup:
o Divide the orchard into at least four large, contiguous plots (minimum 5 acres each).
o Randomly assign one of the following dispenser densities to each plot:
» Treatment A: 100 dispensers per acre.
» Treatment B: 200 dispensers per acre.

» Treatment C: 400 dispensers per acre.
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= Control: No dispensers.

o Dispenser Application:

o Apply the dispensers at the start of the season, ensuring a uniform distribution within each
plot. All dispensers should be placed in the upper third of the canopy.

» Efficacy Monitoring:
o Pheromone Traps:
» Place both standard and high-load pheromone traps in the center of each plot.
= Monitor traps weekly and record moth captures.
o Fruit Damage Assessment:

» At regular intervals throughout the season and at harvest, randomly sample a
predetermined number of fruit from multiple trees in the center of each plot.

» Assess the fruit for codling moth damage (stings and entries).
o Data Analysis:

o Compare the cumulative moth captures in both trap types across the different dispenser
densities.

o Calculate the percentage of fruit damage for each treatment.

o Analyze the data statistically to identify the dispenser density that provides the most
significant reduction in moth captures and fruit damage compared to the control.

Visualizations

The following diagrams illustrate key workflows and relationships in the application of hand-
applied codlemone dispensers.
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Caption: Workflow for Hand-Applied Codlemone Dispenser Application.
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Caption: Experimental Design to Evaluate Dispenser Height Efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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